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Compound of Interest

Compound Name: 116826-37-0

CAS No.: 116826-37-0

Cat. No.: B612721

Get Quote

Introduction and Mechanistic Context
CAS 116826-37-0 designates the synthetic peptide fragment1[1]. With a molecular weight of

3374.06, this peptide is a cornerstone reagent in neurobiology and cell cycle research[1]. It

functions as a highly specific, potent competitive inhibitor of CaMKII by mimicking the enzyme's

endogenous autoinhibitory domain[2]. Researchers rely on this peptide to dissect the

mechanisms of 3[3] and4[4].

Because this peptide exhibits profound biological activity—directly modulating synaptic

plasticity and cell cycle arrest—it demands rigorous safety and operational protocols. To handle

CAS 116826-37-0 effectively, one must understand its mechanism of action. When introduced

into a biological system, it binds to the catalytic domain of active CaMKII, effectively competing

with downstream substrates like Emi2 or AMPA receptors[2][5]. Because it does not rely on

broad-spectrum kinase inhibition, its effects are highly targeted[3].

Figure 1: Mechanism of CaMKII competitive inhibition by the 281-309 peptide fragment.
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Risk Assessment & Personal Protective Equipment
(PPE) Matrix
The physical state of the peptide dictates the hazard profile. As a lyophilized powder, the

primary risk is inhalation due to electrostatic dispersion. Once reconstituted, the risk shifts to

dermal absorption, particularly if membrane-permeabilizing solvents are utilized.

Table 1: State-Dependent PPE Requirements

Physical State
Primary
Hazard

Respiratory
Protection

Hand
Protection

Eye & Body
Protection

Lyophilized

Powder

Inhalation,

Electrostatic

dispersion

N95 / FFP3

Respirator or

Class II

Biological Safety

Cabinet (BSC)

Nitrile gloves

(Standard)

ANSI Z87.1

Goggles, Lab

coat with snug

cuffs

Reconstituted

Solution

Dermal

absorption

Standard lab

ventilation

Double-gloving

(Nitrile) or Butyl

rubber if using

DMSO

Safety glasses,

Lab coat

Self-Validating Reconstitution & Handling Protocol
A self-validating protocol ensures that every step inherently confirms the success of the

previous one, minimizing experimental artifacts. Peptides of this size (~3.3 kDa) are highly

susceptible to surface adsorption and structural shearing.

Figure 2: Self-validating reconstitution and operational handling workflow for CAS 116826-37-0.

Step-by-Step Methodology:
Pre-Centrifugation (Critical Baseline): Before breaking the vial seal, centrifuge the container

at 10,000 × g for 1 minute.
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Causality: Lyophilized powder routinely adheres to the upper walls and cap during transit.

Centrifugation consolidates the pellet, ensuring that the calculated solvent volume yields

the exact intended molarity.

Solvent Selection & Addition: Add ultrapure water or a physiological buffer (e.g., PBS)

directly to the vial[1].

Causality: Maintaining physiological pH preserves the peptide's structural conformation. If

a stock solution requires DMSO, ensure the final assay concentration remains below 0.1%

to prevent solvent-induced cytotoxicity.

Dissolution: Pipette the solution gently up and down. Do not vortex vigorously or sonicate at

high power.

Causality: Vigorous mechanical agitation introduces shear forces and foaming, which can

denature the peptide bonds and reduce its inhibitory efficacy.

Aliquoting: Immediately divide the reconstituted stock into single-use aliquots (e.g., 10–50

µL) using low-protein-binding microcentrifuge tubes.

Causality: Low-bind tubes prevent the loss of peptide to the plastic matrix, while aliquoting

eliminates the need for repeated freeze-thaw cycles that rapidly degrade the peptide.

Storage, Stability, and Disposal Plans
Maintaining the biological activity of CAS 116826-37-0 requires strict temperature controls, and

operational readiness requires a definitive plan for end-of-life chemical disposal.

Table 2: Storage and Stability Metrics
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Storage Condition Physical State Expected Stability Scientific Rationale

-20°C to -80°C

(Desiccated)
Lyophilized Powder 12 to 24 months

Minimizes hydrolytic

degradation and

oxidation of sensitive

residues.

-80°C Reconstituted Aliquots 3 to 6 months

Halts enzymatic

degradation;

aliquoting prevents

structural shearing

from freeze-thaw

cycles.

4°C Reconstituted Solution 1 to 2 weeks

Suitable only for

immediate

experimental use; risk

of bacterial

contamination and

peptide aggregation.

Spill Management and Disposal Plan:
Dry Powder Spills: Do not sweep, as this aerosolizes the biologically active peptide. Cover

the spill with a damp, inert absorbent pad. Wipe the area with a 10% bleach solution to

denature the peptide, followed by 70% ethanol. Dispose of all cleanup materials in a sealed

biohazard solid waste container.

Liquid Spills: Absorb the liquid with vermiculite or specialized chemical absorbent pads.

Wash the contaminated surface thoroughly with detergent and water.

Chemical Disposal: Unused peptide solutions must not be poured down the drain. Treat

them as biologically active chemical waste. Collect in clearly labeled, leak-proof containers

and arrange for incineration through your institution's Environmental Health and Safety

(EHS) department, strictly adhering to local and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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